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Compound of Interest

Compound Name:
3-Amino-5-(3-

chlorophenyl)benzoic acid

CAS No.: 1261928-90-8

Cat. No.: B6399594

Get Quote

CAS Number: 1261935-51-6
Synonyms: 3-Amino-3'-chloro-5-biphenylcarboxylic acid; 5-Amino-3'-chloro-[1,1'-biphenyl]-3-

carboxylic acid.

Executive Summary & Chemical Profile
3-Amino-5-(3-chlorophenyl)benzoic acid is a bifunctional biphenyl scaffold utilized primarily

in early-stage drug discovery. It serves as a critical intermediate for synthesizing Type II kinase

inhibitors and protein-protein interaction modulators. Its structure features two chemically

distinct handles—a carboxylic acid and a primary aromatic amine—positioned meta to each

other on a biphenyl core, allowing for orthogonal functionalization.

Physicochemical Properties
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Property Value Note

Molecular Formula C₁₃H₁₀ClNO₂

Molecular Weight 247.68 g/mol

Appearance Off-white to beige solid Typical for amino-biphenyls

Solubility DMSO, DMF, MeOH (warm)
Poor water solubility at neutral

pH

pKa (Acid) ~4.0 - 4.2
Predicted (Benzoic acid

moiety)

pKa (Base) ~3.5 - 4.0 Predicted (Aniline moiety)

LogP ~3.2 Lipophilic scaffold

Synthetic Methodology (Suzuki-Miyaura Coupling)
The most robust route to CAS 1261935-51-6 is the palladium-catalyzed cross-coupling of 3-

amino-5-bromobenzoic acid with 3-chlorophenylboronic acid. This route preserves the sensitive

amino group without requiring protection/deprotection steps if mild conditions are chosen.

Reaction Scheme
Electrophile: 3-Amino-5-bromobenzoic acid (or its methyl ester, followed by hydrolysis).

Nucleophile: 3-Chlorophenylboronic acid.

Catalyst: Pd(dppf)Cl₂·DCM or Pd(PPh₃)₄.

Base: Na₂CO₃ or K₂CO₃ (2.0 M aq).

Detailed Protocol
Note: This protocol assumes the use of the methyl ester precursor to avoid catalyst poisoning

by the free carboxylic acid, followed by saponification.

Step 1: Cross-Coupling
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Charge: In a 250 mL round-bottom flask, combine Methyl 3-amino-5-bromobenzoate (1.0

eq), 3-Chlorophenylboronic acid (1.2 eq), and Pd(dppf)Cl₂ (0.05 eq).

Solvent: Add 1,4-Dioxane (10 V) and 2M Na₂CO₃ (3.0 eq).

Degas: Sparge with nitrogen for 15 minutes or perform 3 vacuum/nitrogen backfill cycles.

Critical: Oxygen presence promotes homocoupling and catalyst deactivation.

Reflux: Heat to 90°C for 4–6 hours. Monitor by LC-MS for consumption of the bromide.

Workup: Cool to RT. Dilute with EtOAc and water. Separate layers. Wash organic layer with

brine, dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Step 2: Saponification (Hydrolysis)

Dissolve: Dissolve the intermediate ester in THF/MeOH (1:1).

Hydrolyze: Add LiOH·H₂O (3.0 eq) dissolved in minimal water. Stir at 40°C for 2 hours.

Acidify: Carefully adjust pH to ~4.0 using 1N HCl. The product, 3-Amino-5-(3-
chlorophenyl)benzoic acid, will precipitate.

Isolate: Filter the solid, wash with cold water, and dry under vacuum.

Synthesis Workflow Diagram
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Start: Methyl 3-amino-5-bromobenzoate

Add: 3-Chlorophenylboronic acid
Pd(dppf)Cl2, Na2CO3

Suzuki Coupling
(90°C, 4-6h, Dioxane/H2O)

N2 Degassing

Intermediate: Methyl Ester

Workup & Purification

Saponification
(LiOH, THF/MeOH)

Acidify to pH 4.0
(Precipitation)

Final Product:
3-Amino-5-(3-chlorophenyl)benzoic acid

Filtration & Drying

Click to download full resolution via product page

Caption: Step-by-step synthetic workflow for CAS 1261935-51-6 via Suzuki coupling and

saponification.
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This scaffold is highly valued in "Fragment-Based Drug Design" (FBDD) due to its ability to

orient substituents in specific vectors.

Kinase Inhibitor Design (Type II)
The biphenyl carboxylic acid motif is a classic "tail" moiety for Type II kinase inhibitors (e.g.,

p38 MAPK, BRAF).

Mechanism: The carboxylic acid is converted to an amide, which often forms hydrogen

bonds with the "DFG-out" conformation of the kinase activation loop.

Hydrophobic Pocket: The 3-chlorophenyl ring occupies the hydrophobic allosteric pocket

adjacent to the ATP binding site. The chlorine atom provides specific lipophilic contacts.

Orthogonal Functionalization Strategy
Researchers utilize the two functional groups for divergent library synthesis:

Path A (Carboxylic Acid): Amide coupling with primary amines to generate the "hinge-

binding" or "solvent-exposed" domain.

Path B (Aniline): Derivatization via sulfonylation, urea formation (reaction with isocyanates),

or Buchwald-Hartwig amination to extend the scaffold into the ATP-binding pocket.

Scaffold Utility Diagram
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Caption: Divergent synthesis strategy using the orthogonal handles of the CAS 1261935-51-6

scaffold.
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Safety & Handling (E-E-A-T)
As an aromatic amine and carboxylic acid derivative, standard laboratory safety protocols

apply.

Hazards: Potential skin and eye irritant (H315, H319).[1] Specific toxicity data for this CAS is

limited; treat as a potential mutagen (common for aniline derivatives) until proven otherwise.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amine is susceptible

to oxidation over long periods.

Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen

oxides and hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Amino-[1,1'-biphenyl]-3,4'-dicarboxylic acid | 129192-19-4 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: 3-Amino-5-(3-chlorophenyl)benzoic
acid]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bd05f40
https://www.benchchem.com/product/b6399594/docs?utm_src=pdf-body#technical-guide-3-amino-5-3-chlorophenyl-benzoic-acid
https://www.chemsrc.com/en/cas/1261935-51-6_1028712.html
https://www.benchchem.com/product/b6399594?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bd05f40
https://www.benchchem.com/product/b6399594/docs#technical-guide-3-amino-5-3-chlorophenyl-benzoic-acid
https://www.benchchem.com/product/b6399594/docs#technical-guide-3-amino-5-3-chlorophenyl-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6399594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b6399594/docs#technical-guide-3-amino-5-3-
chlorophenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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